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Available Experimental Data on Aloesone

The existing research on aloesone has focused on its potential anti-seizure effects rather than hair loss

applications. The key experimental findings from a 2022 study are summarized in the table below [1].

Aspect Experimental Details

Cell Line Used HT22 (murine hippocampal neuronal cell line) [1]

Inducing Agent Glutamate [1]

Key In-Vitro
Findings

Aloesone treatment significantly inhibited glutamate-induced neuronal injury by
reducing intracellular ROS content and early-phase apoptosis [1]

Key In-Vivo
Model

Pentylenetetrazol (PTZ)-induced seizure in rats [1]

Proposed
Primary Target

Activation of c-SRC kinase (molecular docking predicted aloesone binds to c-SRC;
experiments showed increased phosphorylation at Y418) [1]

The experimental workflow below illustrates the key steps involved in this study, from network

pharmacology prediction to experimental validation.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s628367?utm_src=pdf-body
https://www.smolecule.com/products/s628367?utm_src=pdf-interest
https://www.smolecule.com/products/s628367?utm_src=pdf-body
https://www.smolecule.com/products/s628367?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.962223/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.962223/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.962223/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.962223/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.962223/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.962223/full
https://www.smolecule.com/products/s628367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Network Pharmacology Analysis

Identify 14 core active
components in Aloe vera

4 compounds predicted
to cross blood-brain barrier

153 potential epilepsy
targets predicted

10 core targets identified
(SRC has highest centrality)

In-Vitro Validation
(HT22 Cell Line)

In-Vivo Validation
(Rat Seizure Model)

Mechanism Investigation

Conclusion: Aloesone is a
potential anti-seizure compound
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Research Gaps and Pathways for Investigation

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s628367?utm_src=pdf-body-img
https://www.smolecule.com/products/s628367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The current lack of comparative data presents a clear opportunity for further research.

Established Hair Loss Models: To validate aloesone for alopecia, studies would need to employ
relevant cell lines, such as human dermal papilla cells (hDPCs) or human keratinocytes, which

are standard for evaluating hair growth effects [2] [3].
Cell Line Engineering: The process of creating new, stable cell lines for testing—using technologies

like CRISPR in common backgrounds like HEK 293 or CHO cells—is well-established and could be
applied to systematically test aloesone [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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